N-[3-(hexyloxy)phenyl]dibenzo[b,d]furan-2-sulfonamide

• IUPAC Name: N-(3-hexoxyphenyl)dibenzofuran-2-sulfonamide
• InChI: InChI=1S/C24H25NO4S/c1-2-3-4-7-15-28-19-10-8-9-18(16-19)25-30(26,27)20-13-14-24-22(17-20)21-11-5-6-12-23(21)29-24/h5-6,8-14,16-17,25H,2-4,7,15H2,1H3
• InChI Key: FIEYHWZORWAACQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=CC(=C1)NS(=O)(=O)C2=CC3=C(C=C2)OC4=CC=CC=C43
• Molecular Formula: C24H25NO4S
• Molecular Weight: 423.5 g/mol

Description

N-[3-(hexyloxy)phenyl]dibenzo[b,d]furan-2-sulfonamide is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-[3-(hexyloxy)phenyl]dibenzo[b,d]furan-2-sulfonamide is not fully understood. However, it has been suggested that this compound acts as an electron acceptor and can form charge-transfer complexes with electron donors. This property makes it suitable for use in organic electronic devices.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[3-(hexyloxy)phenyl]dibenzo[b,d]furan-2-sulfonamide have not been extensively studied. However, it has been reported that this compound exhibits low toxicity and does not cause significant harm to living organisms.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-[3-(hexyloxy)phenyl]dibenzo[b,d]furan-2-sulfonamide in lab experiments is its high yield synthesis method. Moreover, it exhibits good solubility in organic solvents, making it easy to handle in the laboratory. However, one of the limitations of using this compound is its limited stability under certain conditions, which can affect its performance in electronic devices.

Future Directions

There are several future directions for the research on N-[3-(hexyloxy)phenyl]dibenzo[b,d]furan-2-sulfonamide. One of the directions is to study the effect of different substituents on the properties of this compound. Moreover, further research can be conducted to investigate the potential applications of this compound in other areas of scientific research, such as optoelectronics and bioelectronics. Additionally, the development of new synthesis methods for this compound can also be explored to improve its performance in electronic devices.
Conclusion:
N-[3-(hexyloxy)phenyl]dibenzo[b,d]furan-2-sulfonamide is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various areas. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the properties and potential applications of this compound.

Scientific Research Applications

N-[3-(hexyloxy)phenyl]dibenzo[b,d]furan-2-sulfonamide has been studied for its potential applications in various areas of scientific research. One of the significant applications of this compound is in the field of organic electronics, where it has been used as a building block for the synthesis of organic semiconductors. Moreover, it has been studied for its potential use in the development of organic solar cells, field-effect transistors, and light-emitting diodes.